Cas no 855715-41-2 (N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide)

• Product Name: N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide
• CAS No: 855715-41-2
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.799700975418
• CID: 3107415
• PubChem ID: 3864051
• Update Time: 2025-10-28

N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-(4-ethylphenyl)acetamide
• cid_3864051
• 855715-41-2
• G36561
• N-[4-(chloromethyl)-2-thiazolyl]-N-(4-ethylphenyl)acetamide
• Z56347527
• BDBM56734
• AKOS005199072
• CHEMBL1353240
• N-[4-(chloromethyl)thiazol-2-yl]-N-(4-ethylphenyl)acetamide
• SMR000376532
• EN300-10699
• N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-(4-ethylphenyl)ethanamide
• MLS000771934
• HMS2675E21
• N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C14H15ClN2OS/c1-3-11-4-6-13(7-5-11)17(10(2)18)14-16-12(8-15)9-19-14/h4-7,9H,3,8H2,1-2H3
• InChI Key： BFIJWLYHPPGJQW-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)N(C(C)=O)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 294.0593620Da
• Monoisotopic Mass: 294.0593620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide

Comprehensive Overview of N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide (CAS No. 855715-41-2)

N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide, with the CAS number 855715-41-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloromethyl and acetamide functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique chemical properties and reactivity.

In recent years, the demand for thiazole derivatives has surged, driven by their widespread use in drug discovery and crop protection. N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide is no exception, as it serves as a key building block in the development of novel therapeutics and agrochemicals. Its molecular structure, featuring a chloromethyl-thiazole core, allows for further functionalization, enabling the creation of targeted compounds with enhanced efficacy. This adaptability has made it a focal point in modern synthetic chemistry.

The compound's CAS registry number 855715-41-2 is frequently searched in academic and industrial databases, reflecting its relevance in current research trends. Scientists are exploring its potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. For instance, thiazole-based compounds have shown promise in combating resistant bacterial strains, a topic of immense public interest. Additionally, its role in developing eco-friendly pesticides aligns with the growing emphasis on sustainable farming practices.

From a synthetic perspective, N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide offers several advantages. Its chloromethyl group facilitates nucleophilic substitution reactions, making it a valuable precursor for creating diverse chemical libraries. This property is particularly useful in high-throughput screening, where rapid access to structurally varied compounds is essential. Moreover, its acetamide moiety contributes to its stability and solubility, factors critical for both laboratory and industrial applications.

In the context of drug development, thiazole derivatives like CAS 855715-41-2 are being investigated for their potential to modulate biological pathways. Recent studies have highlighted their role in inhibiting enzymes involved in inflammatory and metabolic disorders. This has sparked interest among researchers seeking new treatments for conditions such as diabetes and autoimmune diseases. The compound's ability to interact with specific protein targets underscores its therapeutic potential, making it a subject of ongoing preclinical studies.

The agrochemical sector also benefits from the unique properties of N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide. Its thiazole ring is a common motif in herbicides and fungicides, offering effective pest control while minimizing environmental impact. As regulatory bodies impose stricter guidelines on chemical usage, the demand for safer, more efficient alternatives has risen. This compound's compatibility with green chemistry principles positions it as a viable candidate for next-generation agrochemical formulations.

Quality control and analytical characterization are critical when working with CAS 855715-41-2. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods are essential for maintaining consistency in research and production settings, where even minor impurities can significantly impact outcomes. The compound's well-defined spectral data further aids in its identification and standardization across laboratories.

Looking ahead, the future of N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(4-ethylphenyl)acetamide appears promising. Its dual utility in pharmaceuticals and agriculture aligns with interdisciplinary research trends aimed at solving pressing global issues. As scientific understanding of its mechanisms deepens, new applications are likely to emerge, further solidifying its importance in chemical innovation. For researchers and industry professionals, staying updated on the latest developments related to this compound is crucial for leveraging its full potential.